Cas no 2229647-88-3 (4-2-(methoxymethyl)oxan-2-ylbut-3-en-2-one)

• Product Name: 4-2-(methoxymethyl)oxan-2-ylbut-3-en-2-one
• CAS No: 2229647-88-3
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6168789
• PubChem ID: 165612750
• Update Time: 2025-05-19

4-2-(methoxymethyl)oxan-2-ylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(methoxymethyl)oxan-2-ylbut-3-en-2-one
• 4-[2-(methoxymethyl)oxan-2-yl]but-3-en-2-one
• EN300-1738053
• 2229647-88-3

• Inchi： 1S/C11H18O3/c1-10(12)5-7-11(9-13-2)6-3-4-8-14-11/h5,7H,3-4,6,8-9H2,1-2H3/b7-5+
• InChI Key： MYLQCSKKSWYETN-FNORWQNLSA-N
• SMILES： O1CCCCC1(/C=C/C(C)=O)COC

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-2-(methoxymethyl)oxan-2-ylbut-3-en-2-one

Research Briefing on 4-2-(methoxymethyl)oxan-2-ylbut-3-en-2-one (CAS: 2229647-88-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-2-(methoxymethyl)oxan-2-ylbut-3-en-2-one (CAS: 2229647-88-3) has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and mechanistic insights, as reported in peer-reviewed literature and industry developments.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of complex heterocycles, particularly in the development of antiviral and anti-inflammatory agents. A 2023 study in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for modifying pharmacokinetic profiles of lead compounds, with enhanced metabolic stability observed in preclinical models. The methoxymethyl and oxane moieties are postulated to contribute to improved membrane permeability, a critical factor in drug design.

Mechanistic investigations reveal that derivatives of 4-2-(methoxymethyl)oxan-2-ylbut-3-en-2-one exhibit selective inhibition of pro-inflammatory cytokines (e.g., IL-6 and TNF-α) by modulating NF-κB signaling pathways. Structural-activity relationship (SAR) analyses, supported by X-ray crystallography data, indicate that the α,β-unsaturated ketone moiety is essential for covalent binding to cysteine residues in target proteins, suggesting potential as a covalent inhibitor scaffold.

In oncology applications, researchers have leveraged the compound's electrophilic properties to develop PROTACs (Proteolysis-Targeting Chimeras). A Nature Communications publication (2024) detailed its use in E3 ligase ligand conjugation, enabling targeted degradation of oncogenic proteins like BRD4 with DC50 values <100 nM. This approach addresses drug resistance mechanisms in hematological malignancies.

Challenges in scale-up synthesis have been partially resolved through continuous flow chemistry methods, achieving >80% yield with minimized epimerization risks (Organic Process Research & Development, 2023). Regulatory considerations are emerging regarding its classification as a Michael acceptor, necessitating thorough reactivity profiling in early-stage development.

Future directions include exploration of its enantiopure forms for chiral drug development and combination therapies with immune checkpoint inhibitors. The compound's dual functionality as a synthetic building block and bioactive pharmacophore positions it as a promising candidate for next-generation therapeutics.